Cas no 2060036-22-6 (1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060036-22-6
• MF: C₁₄H₁₅BrFNO₂
• MW: 328.176806688309
• MDL: MFCD30487655
• CID: 5183289
• PubChem ID: 137702549
• Update Time: 2025-06-09

1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(4-bromo-2-fluorophenyl)-3-(1-oxopropyl)-
• 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487655
• Inchi： 1S/C14H15BrFNO2/c1-2-13(18)10-4-3-7-17(14(10)19)12-6-5-9(15)8-11(12)16/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： VEVGUWOJYUPBBY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2F)CCCC(C(=O)CC)C1=O

Additional information on 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one

Introduction to 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060036-22-6)

1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060036-22-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one is characterized by a piperidinone core substituted with a 4-bromo-2-fluorophenyl group and a propanoyl moiety. The presence of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in the treatment of neurological disorders and inflammatory conditions.

In terms of synthesis, 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one can be prepared through a multi-step process involving the reaction of 4-bromo-2-fluorobenzaldehyde with propanoyl chloride and subsequent cyclization to form the piperidinone ring. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The biological activity of 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and suggest that further clinical development is warranted.

The mechanism of action of 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one is not yet fully understood, but recent research suggests that it may act through multiple pathways. Studies have shown that it can modulate the activity of key enzymes involved in inflammation and oxidative stress, such as COX-2 and NADPH oxidase. Additionally, it has been found to interact with specific receptors in the central nervous system, potentially contributing to its neuroprotective effects.

The potential applications of 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its use in other therapeutic areas, including cancer treatment and metabolic disorders. Preliminary studies have shown that it can inhibit the growth of certain cancer cell lines and improve insulin sensitivity in animal models of diabetes.

In conclusion, 1-(4-bromo-2-fluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060036-22-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the pharmaceutical industry. As research continues to uncover new insights into its mechanism of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases.